![molecular formula C15H15N3 B3853452 N-(2-methylbenzyl)-1H-indazol-5-amine](/img/structure/B3853452.png)
N-(2-methylbenzyl)-1H-indazol-5-amine
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the indazole ring system, possibly through a cyclization reaction, followed by the attachment of the N-(2-methylbenzyl) group. This could potentially be achieved through a reductive amination reaction with 2-methylbenzylamine .Chemical Reactions Analysis
As a nitrogen-containing aromatic compound, “N-(2-methylbenzyl)-1H-indazol-5-amine” could potentially undergo a variety of chemical reactions. These might include electrophilic aromatic substitution reactions on the benzene ring, as well as reactions at the nitrogen atoms, such as the formation of amides, imines, or other N-substituted derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be influenced by its molecular structure. As an aromatic compound, it would likely be relatively stable and resistant to oxidation. The presence of the nitrogen atoms could confer basicity on the molecule, and the N-(2-methylbenzyl) substituent would likely increase its lipophilicity compared to indazole itself .Future Directions
The indazole ring system is a core structure in many biologically active compounds, and there is ongoing interest in the development of new indazole derivatives with improved or novel properties. Future research on “N-(2-methylbenzyl)-1H-indazol-5-amine” could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities .
properties
IUPAC Name |
N-[(2-methylphenyl)methyl]-1H-indazol-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3/c1-11-4-2-3-5-12(11)9-16-14-6-7-15-13(8-14)10-17-18-15/h2-8,10,16H,9H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSRUZVKOWYCGEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNC2=CC3=C(C=C2)NN=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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